Cas no 1016775-44-2 (4-Fluoro-3-methylbenzene-1-carbothioamide)

• Product Name: 4-Fluoro-3-methylbenzene-1-carbothioamide
• CAS No: 1016775-44-2
• MF: C₈H₈FNS
• MW: 169.219223976135
• MDL: MFCD09757567
• CID: 2604837
• Update Time: 2023-08-07

4-Fluoro-3-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methylbenzene-1-carbothioamide
• NE14420
• 4-FLUORO-3-METHYL-THIOBENZAMIDE
• 4-Fluoro-3-methylbenzene-1-carbothioamide

• MDL： MFCD09757567
• Inchi： 1S/C8H8FNS/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： GTDSYOIDNUFACN-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C(C(C)=C1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1